![molecular formula C24H23NO3S B214386 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214386.png)
3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indolinones, which are known for their diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to act through the inhibition of various enzymes and signaling pathways involved in inflammation, cell proliferation, and viral replication. It has also been shown to modulate the activity of neurotransmitters involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. It has also been shown to induce apoptosis in cancer cells and inhibit the replication of various viruses. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its diverse pharmacological properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities, making it a useful tool for studying various disease processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several future directions for research on 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the investigation of the compound's potential as a treatment for other diseases, such as autoimmune disorders and metabolic diseases. Finally, further studies are needed to elucidate the compound's mechanism of action and to identify potential targets for therapeutic intervention.
Synthesis Methods
The synthesis of 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 5-methyl-2-(2-oxo-2-(3-phenylpropyl)ethyl)thiophene-3-carboxylic acid with ethyl chloroformate, followed by the addition of indoline-2,3-dione. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent such as DMF or DMSO. The final product is obtained through purification by column chromatography.
Scientific Research Applications
3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. In addition, it has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C24H23NO3S |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(3-phenylpropyl)indol-2-one |
InChI |
InChI=1S/C24H23NO3S/c1-17-13-14-22(29-17)21(26)16-24(28)19-11-5-6-12-20(19)25(23(24)27)15-7-10-18-8-3-2-4-9-18/h2-6,8-9,11-14,28H,7,10,15-16H2,1H3 |
InChI Key |
VHPMJLXPPGUAAK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(S1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCCC4=CC=CC=C4)O |
Canonical SMILES |
CC1=CC=C(S1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCCC4=CC=CC=C4)O |
Origin of Product |
United States |
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